Cas no 771582-25-3 (3,5-Bis(trifluoromethyl)-4-chlorobenzylamine)

3,5-Bis(trifluoromethyl)-4-chlorobenzylamine structure
771582-25-3 structure
Product Name:3,5-Bis(trifluoromethyl)-4-chlorobenzylamine
CAS No:771582-25-3
MF:C9H6ClF6N
MW:277.594062328339
CID:4790928
Update Time:2023-08-17

3,5-Bis(trifluoromethyl)-4-chlorobenzylamine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Bis(trifluoromethyl)-4-chlorobenzylamine
    • Inchi: 1S/C9H6ClF6N/c10-7-5(8(11,12)13)1-4(3-17)2-6(7)9(14,15)16/h1-2H,3,17H2
    • InChI Key: DTWQOBLAQSVIGB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(F)(F)F)C=C(CN)C=C1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 239
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26

3,5-Bis(trifluoromethyl)-4-chlorobenzylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A012000769-1g
3,5-Bis(trifluoromethyl)-4-chlorobenzylamine
771582-25-3 97%
1g
$1460.20 2023-09-01
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